Cas no 2169657-62-7 (4-(2,6-dichlorophenyl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-(2,6-dichlorophenyl)pyrrolidine-3-carboxylic acid
• CAS No: 2169657-62-7
• MF: C₁₁H₁₁Cl₂NO₂
• MW: 260.116541147232
• CID: 5966666
• PubChem ID: 134162619
• Update Time: 2025-11-07

4-(2,6-dichlorophenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,6-dichlorophenyl)pyrrolidine-3-carboxylic acid
• AKOS040799809
• EN300-1457428
• F1911-4315
• 2169657-62-7

• Inchi： 1S/C11H11Cl2NO2/c12-8-2-1-3-9(13)10(8)6-4-14-5-7(6)11(15)16/h1-3,6-7,14H,4-5H2,(H,15,16)
• InChI Key： ZQVXKURRQVIZOF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1CNCC1C(=O)O)Cl

Computed Properties

• Exact Mass: 259.0166840g/mol
• Monoisotopic Mass: 259.0166840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 49.3Ų

Additional information on 4-(2,6-dichlorophenyl)pyrrolidine-3-carboxylic acid

Recent Advances in the Study of 4-(2,6-dichlorophenyl)pyrrolidine-3-carboxylic acid (CAS: 2169657-62-7)

The compound 4-(2,6-dichlorophenyl)pyrrolidine-3-carboxylic acid (CAS: 2169657-62-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine-carboxylic acid scaffold and dichlorophenyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for drug development in areas such as inflammation, neurodegenerative diseases, and oncology.

One of the key breakthroughs in the study of this compound is its role as a modulator of specific biological pathways. Research published in the Journal of Medicinal Chemistry (2023) highlights its ability to interact with G-protein-coupled receptors (GPCRs), particularly those involved in inflammatory responses. The study demonstrated that 4-(2,6-dichlorophenyl)pyrrolidine-3-carboxylic acid exhibits high binding affinity to certain GPCR subtypes, suggesting its potential as an anti-inflammatory agent. Further in vivo experiments in murine models showed a significant reduction in pro-inflammatory cytokines, supporting its therapeutic potential.

In addition to its anti-inflammatory properties, recent investigations have explored its neuroprotective effects. A study in ACS Chemical Neuroscience (2024) reported that this compound could cross the blood-brain barrier and exhibit neuroprotective activity in models of Parkinson's disease. The researchers attributed this effect to its ability to inhibit oxidative stress and reduce neuronal apoptosis. These findings open new avenues for the development of treatments for neurodegenerative disorders.

From a synthetic chemistry perspective, advancements have been made in the efficient production of 4-(2,6-dichlorophenyl)pyrrolidine-3-carboxylic acid. A recent publication in Organic Process Research & Development (2023) detailed a novel catalytic asymmetric synthesis method, which significantly improved the yield and enantiomeric purity of the compound. This methodological innovation is critical for scaling up production and ensuring consistent quality in preclinical and clinical studies.

Despite these promising developments, challenges remain. The pharmacokinetic profile of 4-(2,6-dichlorophenyl)pyrrolidine-3-carboxylic acid, including its bioavailability and metabolic stability, requires further optimization. Ongoing research is focused on structural modifications to enhance its drug-like properties while retaining its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-(2,6-dichlorophenyl)pyrrolidine-3-carboxylic acid (CAS: 2169657-62-7) represents a versatile scaffold with significant therapeutic potential. Its dual role in inflammation and neuroprotection, coupled with recent synthetic advancements, underscores its value in drug discovery. Future studies will likely focus on elucidating its mechanisms of action in greater detail and advancing it through the drug development pipeline.